1-(2,4-Dichlorophenyl)-2-tetrazol-2-yl-ethanone

• Molecular Formula: C9H6Cl2N4O
• Molecular Weight: 257.07 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-2-(tetrazol-2-yl)ethanone
• InChI: InChI=1S/C9H6Cl2N4O/c10-6-1-2-7(8(11)3-6)9(16)4-15-13-5-12-14-15/h1-3,5H,4H2
• InChI Key: OLNGHNMEXQKLJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)CN2N=CN=N2

Description

1-(2,4-Dichlorophenyl)-2-tetrazol-2-yl-ethanone is a useful research compound. Its molecular formula is C9H6Cl2N4O and its molecular weight is 257.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 15.9 g (71 mmol) of 2,2',4'-trichloroacetophenone in 100 ml of methylene chloride was slowly added dropwise while cooling with ice to a solution of 4.98 g (71 mmol) of tetrazole and 14.4 g (142 mmol) of triethylamine in 100 ml of methylene chloride and heated under reflux for 16 hours. The reaction mixture was added to 100 ml of water and extracted three times with 100 ml of methylene chloride each time. The combined organic phases were dried over magnesium sulphate and concentrated in a vacuum. The crude product was purified by column chromatography on silica gel (ethyl acetate/hexane 1:1). There were obtained 4.75 g (26%) of 1-(2,4-dichloro)-2-tetrazol-1-yl-ethanone and 7.80 g (43%) of 1-(2,4-dichlorophenyl)-2-tetrazol-2-yl-ethanone.